4-((4-Bromophenyl)amino)-6-fluoroquinoline-3-carbonitrile hydrochloride

• IUPAC Name: 4-(4-bromoanilino)-6-fluoroquinoline-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C16H9BrFN3.ClH/c17-11-1-4-13(5-2-11)21-16-10(8-19)9-20-15-6-3-12(18)7-14(15)16;/h1-7,9H,(H,20,21);1H
• InChI Key: BOEZSKRYNNWFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C3C=C(C=CC3=NC=C2C#N)F)Br.Cl
• Molecular Formula: C16H10BrClFN3
• Molecular Weight: 378.62 g/mol

Description

The molecule is a complex organic compound that likely contains a quinoline group (a type of heterocyclic aromatic organic compound), a bromophenyl group (an aromatic compound containing a bromine atom), and a nitrile group (an organic molecule that contains a cyano functional group). The presence of these groups suggests that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several different functional groups. The quinoline group is a bicyclic compound, meaning it contains two rings. The bromophenyl group would add another ring, and the nitrile group would add a linear component to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific arrangement of its functional groups. The bromine atom in the bromophenyl group could potentially be reactive and could undergo substitution reactions. The nitrile group could also be reactive and could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Activity

• Researchers have synthesized derivatives of this compound and evaluated their antimicrobial properties. .
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Antiproliferative Effects

• In addition to antimicrobial activity, these derivatives were assessed for their anticancer potential. .

Molecular Docking Studies

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Heterocyclic Thiazole Nucleus

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Design and Synthesis of Novel Compounds

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Chemical Availability

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were to be used as a pharmaceutical, for example, its mechanism of action would depend on how it interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many nitrile compounds are toxic and can be harmful if ingested or inhaled. Similarly, brominated compounds can be hazardous and require careful handling.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effectiveness in its intended use. If it shows promise in preliminary studies, it could be further developed and eventually used in various industries, such as pharmaceuticals, materials science, or chemical synthesis.